Cas no 52849-52-2 (4-Bromo-2-ethoxyanisole)

• Product Name: 4-Bromo-2-ethoxyanisole
• CAS No: 52849-52-2
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• MDL: MFCD09972175
• CID: 365852
• PubChem ID: 21772690
• Update Time: 2025-04-19

4-Bromo-2-ethoxyanisole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethoxy-1-methoxybenzene
• 4-BROMO-2-ETHOXYANISOLE
• Benzene,4-bromo-2-ethoxy-1-methoxy-
• 1-Bromo-3-ethoxy-4-methoxybenzene
• 2-Aethoxy-4-brom-1-methoxy-benzol
• 2-ethoxy-4-bromo-1-methoxy-benzene
• 4-Brom-brenzcatechin-1-methylaether-2-aethylaether
• 4-bromo-2-ethoxy-1-methoxy-benzene
• Benzene,4-bromo-2-ethoxy-1-methoxy
• WWHVUIQBSPEWNK-UHFFFAOYSA-N
• SCHEMBL1965362
• FT-0682364
• SY263068
• CCA84952
• AKOS015843672
• AS-61486
• 3-ethoxy-4-methoxy-bromobenzene
• EN300-1912865
• A7714
• W17050
• DTXSID10617906
• 52849-52-2
• Benzene, 4-bromo-2-ethoxy-1-methoxy-
• CS-0061640
• 4-methoxy-3-ethoxybromobenzene
• AMY36588
• 3-Ethoxy-4-Methoxybromobenzene
• MFCD09972175
• DB-071594
• 4-Bromo-2-ethoxyanisole

• MDL： MFCD09972175
• Inchi： 1S/C9H11BrO2/c1-3-12-9-6-7(10)4-5-8(9)11-2/h4-6H,3H2,1-2H3
• InChI Key： WWHVUIQBSPEWNK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 229.99400
• Monoisotopic Mass: 229.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Density: 1.358
• Boiling Point: 252.08°C at 760 mmHg
• Flash Point: 100.607°C
• Refractive Index: 1.523
• PSA: 18.46000
• LogP: 2.85640

4-Bromo-2-ethoxyanisole Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles